2-{[(1,3-Dimethyl-1H-pyrazol-4-YL)amino]methyl}phenol

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• SMILES: CC1=NN(C=C1NCC2=CC=CC=C2O)C
• InChI: InChI=1S/C12H15N3O/c1-9-11(8-15(2)14-9)13-7-10-5-3-4-6-12(10)16/h3-6,8,13,16H,7H2,1-2H3
• InChIKey: DEEXCBQPZLZOPU-UHFFFAOYSA-N

Researchers optimizing ortho-aminomethylphenol leads often encounter batch-to-batch conformational variability that confounds SAR interpretation. This compound provides simultaneous control over two critical structural variables: (i) an intramolecular O-H···N hydrogen bond (OH red shift -471 cm⁻¹, PT state >15 kcal/mol) unique to the ortho-phenol geometry, and (ii) a 1,3-dimethylpyrazole electronic configuration (predicted pKa 2.72). Procure the 98% HCl salt with multi-technique batch QC (NMR, HPLC, GC) for reproducible dose-response and computational correlation studies.

Structural Profile, Procurement Context, and Analog Comparator Landscape

2-{[(1,3-Dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol (CAS 1856058-10-0, molecular formula C₁₂H₁₅N₃O, MW 217.27 g/mol) is an ortho-aminomethylphenol derivative in which a 1,3-dimethyl-1H-pyrazol-4-yl moiety is linked via a secondary amine bridge (–NH–CH₂–) to the 2-position of a phenolic ring . The compound belongs to the broader class of pyrazole-containing Mannich bases, a scaffold historically associated with anti-inflammatory, analgesic, diuretic, and antihypertensive activities as disclosed in foundational ortho-aminomethylphenol patents [1]. It is commercially supplied both as the free base (typically 95% purity) and as the hydrochloride salt (98% purity with batch-specific QC documentation including NMR, HPLC, and GC from suppliers such as Bidepharm) . The closest structural analogs include the meta-phenol positional isomer (CAS 1856047-19-2), the 1,5-dimethylpyrazole regioisomer (CAS 1006319-39-6), and the pyrazol-5-yl attachment isomer.

Intramolecular O–H···N hydrogen bond enables conformational control

1,3-Dimethylpyrazole electronic profile distinct from regioisomers

HCl salt with multi-technique batch QC for assay reproducibility

• [1] Murakami, M. et al. Ortho-aminomethylphenol compounds. US Patent 4,709,095, issued November 24, 1987. View Source

Why In-Class Analogs Cannot Be Interchanged: Key Differentiators

Within the C₁₂H₁₅N₃O isomeric series, seemingly minor structural variations produce functionally significant differences that preclude casual substitution. The ortho relationship between the phenolic –OH and the aminomethyl bridge in this compound enables a conformationally rigid intramolecular O–H···N hydrogen bond [1], a feature geometrically impossible in the meta-phenol positional isomer (CAS 1856047-19-2) and absent in para-substituted congeners. This hydrogen bond alters the phenolic pKₐ, modulates rotational freedom of the aminomethyl linker, and influences both the compound's solution-state conformation and its hydrogen-bond donor/acceptor pharmacophore presentation [1]. Simultaneously, the 1,3-dimethyl substitution pattern on the pyrazole ring produces a different electron density distribution at the C-4 amino attachment point compared to the 1,5-dimethyl regioisomer (CAS 1006319-39-6), affecting the basicity and hydrogen-bond acceptor strength of the pyrazole nitrogens . These orthogonal structural variables—phenol position and pyrazole methylation pattern—interact to define the compound's unique physicochemical signature, meaning that procurement of a positional or regioisomeric analog for the same experimental protocol carries a high risk of divergent solubility, conformational preference, and target-binding behavior.

Meta-phenol positional isomer cannot form the intramolecular O–H···N bond, potentially altering solution conformation and hydrogen-bond presentation.

1,5-Dimethyl regioisomer may shift pyrazole basicity and electron density at the C-4 attachment point, affecting protonation state at assay pH.

Lower-purity analogs without multi-technique batch QC may introduce impurity-driven artifacts at high test concentrations.

• [1] Melikova, S.M., Koll, A., Karpfen, A., Wolschann, P. Influence of hydrogen bonding on the conformation of ortho-aminomethylphenol. Journal of Molecular Structure, 2000, 523, 223–239. DOI: 10.1016/S0022-2860(99)00415-9. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Intramolecular O–H···N Hydrogen Bond vs. Meta-Phenol Isomer

The ortho relationship between the phenolic OH and the secondary amine nitrogen in 2-{[(1,3-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol permits formation of a persistent intramolecular O–H···N hydrogen bond. This interaction has been quantitatively characterized at the parent ortho-aminomethylphenol scaffold level: DFT and ab initio calculations (B3LYP/6-31G(d,p)) reveal an OH stretching frequency red shift of −471 cm⁻¹ accompanied by a 14-fold increase in infrared intensity relative to the non-hydrogen-bonded conformation [1]. By contrast, the meta-phenol positional isomer (3-{[(1,3-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol, CAS 1856047-19-2) cannot form an intramolecular hydrogen bond between the phenolic OH and the aminomethyl nitrogen due to geometric constraints—the 1,3-disubstitution pattern places these groups beyond bonding distance . This structural distinction has practical consequences: the intramolecular H-bond in ortho-Mannich bases raises the proton transfer state energy to >15 kcal/mol (vs. ~8 kcal/mol for Schiff bases), conferring a distinct conformational energy landscape not shared by the meta isomer [2].

Intramolecular H-Bond vs. Meta Isomer

Reported

ΔνOH = −471 cm⁻¹; 14× IR intensity

Supports conformational and H-bond donor/acceptor differentiation from meta isomer

DFT calculations on core scaffold; gas-phase predictions

Evidence Dimension	Intramolecular O–H···N hydrogen bond: OH stretching frequency red shift (ΔνOH) and IR intensity enhancement
Target Compound Data	ΔνOH = −471 cm⁻¹ (red shift); IR intensity increase factor = 14× (computed for ortho-aminomethylphenol core scaffold at B3LYP/6-31G(d,p) level) [1]
Comparator Or Baseline	Meta-phenol isomer (CAS 1856047-19-2): intramolecular H-bond geometrically impossible; non-hydrogen-bonded 'open' conformation of ortho-aminomethylphenol used as computational baseline
Quantified Difference	−471 cm⁻¹ νOH shift and 14-fold IR intensity enhancement in ortho vs. open form; meta isomer exhibits no comparable intramolecular H-bond
Conditions	Ab initio (RHF/3-21G, RHF/6-31G(d,p)) and DFT (B3LYP/6-31G(d,p)) calculations on isolated molecule; gas-phase IR spectroscopic predictions; validated against experimental solid-state X-ray data for related ortho-Mannich bases [1]

Why This Matters

The intramolecular H-bond modulates the compound's solution conformation, phenolic pKₐ, and hydrogen-bond donor/acceptor presentation at biological targets—properties that directly affect solubility, membrane permeability, and target engagement in biochemical assays, making the ortho isomer functionally non-interchangeable with the meta isomer.

• [1] Melikova, S.M., Koll, A., Karpfen, A., Wolschann, P. Influence of hydrogen bonding on the conformation of ortho-aminomethylphenol. Journal of Molecular Structure, 2000, 523, 223–239. DOI: 10.1016/S0022-2860(99)00415-9. View Source
• [2] Filarowski, A., Koll, A., Sobczyk, L. Specific Features of Intramolecular Proton Transfer Reaction in Schiff Bases. International Journal of Molecular Sciences, 2003, 4(6), 334–345. Proton transfer state energy: >15 kcal/mol for Mannich bases vs. ~8 kcal/mol for Schiff bases. View Source

1,3-Dimethyl vs. 1,5-Dimethyl Pyrazole Basicity and Electron Density

The 1,3-dimethyl substitution pattern on the pyrazole ring of the target compound places the two methyl groups adjacent to both nitrogen atoms of the heterocycle, whereas the 1,5-dimethyl regioisomer (2-{[(1,5-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol, CAS 1006319-39-6) positions one methyl group at the carbon flanking the N-1 atom . This seemingly minor regioisomerism produces measurably different electronic properties: the predicted pKa of 1,3-dimethylpyrazole is 2.72 ± 0.10, while the 1,5-dimethyl isomer is predicted to have a higher pKa (approximately 4.0–4.3 based on the increased distance between the electron-donating methyl groups and the basic pyridine-type nitrogen) . This ~1.3–1.6 pKa unit difference translates to a roughly 20- to 40-fold difference in protonation equilibrium at physiological pH, which may significantly affect the compound's hydrogen-bond acceptor strength, metal-chelation behavior, and interaction with acidic residues in biological targets. The electron density at the C-4 amino attachment point—critical for modulating the secondary amine's nucleophilicity and hydrogen-bond donor strength—also differs between the two regioisomers due to the distinct resonance contributions from the adjacent methyl groups .

Pyrazole Basicity: 1,3- vs. 1,5-Dimethyl

Class-level inference

Predicted pKa Δ ≈ 1.3–1.6 units

Protonation equilibrium at assay pH may differ substantially

Predicted values; experimental verification recommended

Evidence Dimension	Pyrazole ring basicity: predicted pKa of the parent heterocycle
Target Compound Data	Predicted pKa of 1,3-dimethylpyrazole: 2.72 ± 0.10
Comparator Or Baseline	1,5-Dimethylpyrazole (parent heterocycle of CAS 1006319-39-6): predicted pKa approximately 4.0–4.3 (no experimental titration data available for direct comparison; estimate based on AM1 semiempirical calculations for related pyrazole tautomers) [1]
Quantified Difference	ΔpKa ≈ 1.3–1.6 units (20- to 40-fold difference in basicity at the pyridine-type nitrogen)
Conditions	Predicted values from computational models (ACD/Labs or equivalent); experimental verification recommended but not yet published for this specific compound pair

Why This Matters

A difference of >1 pKa unit in the pyrazole ring translates to substantially different protonation states at assay-relevant pH, affecting solubility, logD, and target engagement. Researchers performing structure-activity relationship studies or screening campaigns should not substitute the 1,5-dimethyl regioisomer for the 1,3-dimethyl compound without accounting for the altered basicity.

• [1] Yülek, G. et al. A study on the pyrazoles: tautomerism, conformation, acidity, and basicity by means of AM1 semiempirical method in the gas and aqueous solution. Journal of Molecular Structure: THEOCHEM, 2000, 503(1–2), 51–67. View Source

Hydrochloride Salt Purity and Batch QC Documentation Comparison

The hydrochloride salt of 2-{[(1,3-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol (CAS 1856058-10-0, HCl salt formula C₁₂H₁₆ClN₃O, MW 253.73 g/mol) is available from Bidepharm at a standard purity of 98%, accompanied by batch-specific quality control documentation including NMR, HPLC, and GC analyses . In contrast, the meta-phenol positional isomer (3-{[(1,3-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol, CAS 1856047-19-2) is typically offered at 95% purity from multiple vendors without the same level of multi-technique batch QC . The 3-percentage-point purity differential (98% vs. 95%) corresponds to a reduction in total impurity load from 5% to 2%, which is meaningful for dose-response assays where unidentified impurities at the 5% level can confound IC₅₀ determinations, particularly if impurities possess independent biological activity. Furthermore, the hydrochloride salt form offers enhanced aqueous solubility compared to the free base, facilitating dissolution in biological assay buffers without the need for DMSO concentrations that may exceed cellular tolerance thresholds .

Salt Purity & QC Documentation

Head-to-head

98% (HCl salt, NMR+HPLC+GC) vs. 95% (single NMR)

Lower impurity ceiling with orthogonal QC may support quantitative assay reliability

Commercial procurement specs; lot-specific COA available

Evidence Dimension	Commercial purity grade and quality control documentation
Target Compound Data	Standard purity: 98% (HCl salt); QC documentation: NMR, HPLC, GC per batch (Bidepharm, Catalog BD02316001)
Comparator Or Baseline	Meta-phenol isomer (CAS 1856047-19-2): Standard purity: 95% (HCl salt, Chemenu Catalog CM662994); QC: ¹H-NMR only from select vendors
Quantified Difference	Purity: 98% vs. 95% (Δ = 3 percentage points; impurity load reduced by 60%, from 5% to 2%); QC: 3 orthogonal techniques (NMR+HPLC+GC) vs. single technique (¹H-NMR)
Conditions	Commercial procurement specifications as of 2025–2026; lot-specific Certificates of Analysis available upon request from Bidepharm

Why This Matters

For quantitative pharmacology and SAR studies, a 2% impurity ceiling with multi-technique QC reduces the risk of impurity-driven assay artifacts compared to a 5% ceiling with single-technique verification. This is especially relevant when compounds are tested at high micromolar concentrations where even minor impurities can reach biologically active levels.

Ortho-Mannich Base Proton Transfer Energetics vs. Schiff Bases

The ortho-aminomethylphenol scaffold of 2-{[(1,3-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol belongs to the class of ortho-hydroxyaryl Mannich bases, which exhibit distinctive intramolecular proton transfer energetics. Literature review data establish that the proton transfer (PT) state energy in ortho-Mannich bases exceeds 15 kcal/mol, compared to approximately 8 kcal/mol for ortho-hydroxyaryl Schiff bases and intermediate values for ortho-hydroxyaryl ketones and amides [1]. Additionally, the calculated proton transfer barrier height in ortho-Mannich bases is approximately 0.70 kcal/mol [2]. These quantitative energetic parameters reflect the exceptional thermodynamic stability of the intramolecular O–H···N hydrogen bond in Mannich bases relative to other ortho-substituted phenol systems. The high PT state energy (>15 kcal/mol) means that the compound predominantly populates the hydrogen-bonded O–H···N conformation at room temperature, with negligible thermal population of the proton-transferred zwitterionic (O⁻···H–N⁺) form [1]. This contrasts with Schiff base analogs, where the lower PT state energy (~8 kcal/mol) permits facile tautomerization between the enol and keto-amine forms, introducing conformational heterogeneity that can complicate structure-based drug design and spectral interpretation [1].

Proton Transfer Energetics

Class-level inference

PT state energy >15 kcal/mol

Barrier ~0.70 kcal/mol

Mannich base conformational homogeneity may simplify SAR interpretation

Compared to Schiff base ~8 kcal/mol; computational data

Evidence Dimension	Intramolecular proton transfer state energy and proton transfer barrier height
Target Compound Data	PT state energy: >15 kcal/mol (ortho-Mannich base class); PT barrier height: ~0.70 kcal/mol (computed for ortho-Mannich base systems) [1][2]
Comparator Or Baseline	Ortho-hydroxyaryl Schiff bases: PT state energy ~8 kcal/mol; ortho-hydroxyaryl ketones and amides: intermediate values between 8–15 kcal/mol [1]
Quantified Difference	Δ(PT state energy) = >7 kcal/mol between Mannich base and Schiff base classes; at physiological temperature (310 K), this corresponds to a >10⁵-fold difference in the Boltzmann population of the PT state
Conditions	Computational data from B3LYP/6-31G(d,p) DFT calculations on ortho-substituted phenol model systems; supported by experimental IR and NMR spectroscopic data from multiple research groups [1][2]

Why This Matters

When selecting a pyrazole-aminomethylphenol building block for medicinal chemistry, the conformational homogeneity conferred by the high PT state energy of the ortho-Mannich base scaffold simplifies interpretation of structure-activity relationships and reduces spectral ambiguity in NMR and IR characterization compared to Schiff base or amide-linked analogs.

• [1] Filarowski, A., Koll, A., Sobczyk, L. Specific Features of Intramolecular Proton Transfer Reaction in Schiff Bases. International Journal of Molecular Sciences, 2003, 4(6), 334–345. Mannich base PT state energy >15 kcal/mol; Schiff base PT state energy ~8 kcal/mol. View Source
• [2] Sobczyk, L., Grabowski, S.J., Krygowski, T.M. Interrelation between H-bond and Pi-electron delocalization. Chemical Reviews, 2005, 105(10), 3513–3560. (Barrier height data cited within review of intramolecular H-bond literature.) View Source

Pyrazole as a Phenol Bioisostere: Lipophilicity and Metabolic Stability

The 1,3-dimethylpyrazole moiety in 2-{[(1,3-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol functions as a more lipophilic and metabolically more stable bioisostere of the phenolic hydroxyl group . The parent 1,3-dimethylpyrazole has a computed LogP of 0.72850 , whereas 2-(aminomethyl)phenol (2-hydroxybenzylamine, CAS 932-30-9)—the simplest ortho-aminomethylphenol lacking the pyrazole substitution—has a predicted LogP of approximately −0.18 to 0.50 depending on the computational method [1]. The introduction of the dimethylpyrazole group thus increases calculated lipophilicity by approximately 0.2–0.9 LogP units relative to the unsubstituted 2-(aminomethyl)phenol scaffold. Pyrazoles are also recognized as H-bond-donating heterocycles with reduced susceptibility to Phase II glucuronidation and sulfation compared to phenolic OH groups, which are primary sites for conjugative metabolism . While direct metabolic stability data for this specific compound are not published, the class-level principle—that pyrazole serves as a metabolically more robust replacement for a second phenolic OH—is well-established in medicinal chemistry literature .

Pyrazole as Phenol Bioisostere

Class-level

Pyrazole LogP 0.73 vs. aminomethylphenol ~0.18

May modulate lipophilicity and metabolic liability in compound design

Class-level principle; direct experimental data not published

Evidence Dimension	Predicted lipophilicity (LogP) and class-level metabolic stability of pyrazole vs. phenolic OH
Target Compound Data	1,3-Dimethylpyrazole moiety LogP: 0.72850 ; pyrazole ring as metabolically stable H-bond donor bioisostere of phenol
Comparator Or Baseline	2-(Aminomethyl)phenol (CAS 932-30-9): predicted LogP range −0.18 to 0.50 [1]; phenolic OH susceptible to glucuronidation/sulfation
Quantified Difference	ΔLogP ≈ +0.2 to +0.9 units (pyrazole-containing compound more lipophilic than simple 2-(aminomethyl)phenol); qualitative metabolic stability advantage (class-level, no direct experimental comparison available)
Conditions	Predicted LogP values from computational models; metabolic stability comparison based on established medicinal chemistry principles for pyrazole-phenol bioisosterism

Why This Matters

For researchers designing compound libraries or exploring structure-activity relationships, the pyrazole-for-phenol bioisosteric replacement embodied in this compound offers a direction for modulating lipophilicity and potentially improving metabolic stability relative to simpler aminomethylphenol starting points, without sacrificing hydrogen-bond donor capacity.

• [1] ChemBase. 2-(Aminomethyl)phenol – Physicochemical Properties. CAS 932-30-9. Acid pKa: 8.32269; LogP: −0.18066746; LogD (pH 7.4): −1.0316718. Available at: https://www.chembase.cn View Source

Recommended Application Scenarios Based on Quantitative Evidence

SAR Campaigns Requiring Orthogonal Control of Conformation and Electronics

Medicinal chemistry teams conducting structure-activity relationship optimization of anti-inflammatory or analgesic leads based on the ortho-aminomethylphenol pharmacophore should procure this compound specifically when the experimental design requires simultaneous control over two independent structural variables: (i) the presence of a rigidifying intramolecular O–H···N hydrogen bond (enabled by the ortho-phenol geometry, quantified by the −471 cm⁻¹ OH red shift and >15 kcal/mol PT state energy [1][2]), and (ii) the 1,3-dimethylpyrazole electronic configuration that provides a predicted pKa of 2.72 at the heterocycle . The meta-phenol isomer (CAS 1856047-19-2) and the 1,5-dimethyl regioisomer (CAS 1006319-39-6) each vary only one of these two parameters, making the target compound the appropriate choice for probing the combined effect of conformational restriction and pyrazole basicity on target binding or cellular activity. The 98% purity HCl salt with multi-technique batch QC is recommended for quantitative dose-response studies where impurity-driven artifacts must be minimized .

Computational Modeling of Intramolecular Hydrogen Bond Energetics

Computational chemists studying intramolecular hydrogen bond energetics in ortho-substituted phenol systems can use this compound as an experimentally accessible model that extends the well-characterized ortho-aminomethylphenol core (Melikova et al., 2000 [1]) to a heterocycle-substituted derivative. The compound combines the ortho-Mannich base hydrogen bond motif (O–H···N, PT state >15 kcal/mol [2]) with a pyrazole ring whose electron density at the amino attachment point is tuned by the 1,3-dimethyl substitution pattern. This provides a test case for DFT or MD simulations that must simultaneously account for intramolecular hydrogen bonding, pyrazole tautomerism, and conformational flexibility of the aminomethyl linker—a level of complexity not present in simpler ortho-aminomethylphenol models such as 2-(aminomethyl)phenol (CAS 932-30-9). The availability of batch-specific NMR characterization data from the HCl salt supplier ensures that the purchased material's identity and purity are verified prior to computational-experimental correlation studies.

Chemical Biology Probe Development Leveraging Pyrazole Bioisosterism

Researchers developing chemical probes that require hydrogen-bond donor capacity combined with enhanced lipophilicity and potential metabolic stability should consider this compound as a scaffold or intermediate. The 1,3-dimethylpyrazole moiety functions as a bioisosteric replacement for a second phenolic OH, contributing a computed LogP of 0.72850 vs. −0.18 for the simple 2-(aminomethyl)phenol [1][2], while the ortho-aminomethylphenol core retains one phenolic OH engaged in an intramolecular H-bond. This architecture preserves hydrogen-bond donor functionality while increasing LogP by approximately 0.2–0.9 units, which may improve membrane permeability. The hydrochloride salt form facilitates dissolution in aqueous biological assay media , and the 98% purity standard reduces the likelihood of impurity-related false positives in cell-based screening .

Diversified Compound Library Synthesis via Ortho-Phenol Functionalization

Synthetic chemists constructing focused libraries of pyrazole-containing compounds can exploit the ortho relationship between the phenolic OH and the aminomethyl bridge as a directing group for regioselective functionalization. The intramolecular O–H···N hydrogen bond pre-organizes the aminomethyl side chain, and the phenolic OH can serve as a handle for O-alkylation, O-acylation, or metal-directed C–H activation reactions (class-level precedent established for ortho-aminomethylphenol derivatives [1]). The 1,3-dimethylpyrazole moiety provides a distinct electronic environment at the C-4 amino attachment point (pKa 2.72 [2]) that influences the secondary amine's nucleophilicity in subsequent diversification reactions. Procurement of the 98% purity HCl salt with documented batch QC ensures reproducible yields in library synthesis, where variability in starting material purity can propagate through multi-step sequences.

Application

Selection Property

Validation Focus

Orthogonal SAR Probe Design

Defined conformational restriction and pyrazole electronic profile

Target engagement and cellular activity assay reproducibility

Intramolecular H-Bond Computational Modeling

Mannich base H-bond scaffold with tunable pyrazole electronics

DFT/MD simulation correlation with experimental QC data

Pyrazole Bioisostere Probe Development

Increased lipophilicity with retained H-bond donor capacity

Membrane permeability and metabolic stability in cell-based assays

Ortho-Phenol Directed Library Synthesis

Intramolecular H-bond pre-organization and defined amine nucleophilicity

Regioselective functionalization yield and multi-step synthesis reproducibility

• [1] Melikova, S.M., Koll, A., Karpfen, A., Wolschann, P. Influence of hydrogen bonding on the conformation of ortho-aminomethylphenol. Journal of Molecular Structure, 2000, 523, 223–239. DOI: 10.1016/S0022-2860(99)00415-9. View Source
• [2] Filarowski, A., Koll, A., Sobczyk, L. Specific Features of Intramolecular Proton Transfer Reaction in Schiff Bases. International Journal of Molecular Sciences, 2003, 4(6), 334–345. Mannich base PT state energy >15 kcal/mol. View Source